Cas no 1212065-90-1 ((1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine
• CAS No: 1212065-90-1
• MF: C₈H₈Cl₂FN
• MW: 208.060223579407
• CID: 4578089
• Update Time: 2025-10-22

(1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine
• Benzenemethanamine, 2,6-dichloro-3-fluoro-α-methyl-, (αR)-

• Inchi： 1S/C8H8Cl2FN/c1-4(12)7-5(9)2-3-6(11)8(7)10/h2-4H,12H2,1H3/t4-/m1/s1
• InChI Key： CACPRGLQLUXAOA-SCSAIBSYSA-N
• SMILES： [C@@H](C1=C(Cl)C=CC(F)=C1Cl)(N)C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 247.9±35.0 °C at 760 mmHg
• Flash Point: 103.7±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine

Compound Introduction: (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine (CAS No. 1212065-90-1)

(1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine, with the CAS number 1212065-90-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chlorine and fluorine substituents in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemists.

The compound belongs to a class of amine derivatives that exhibit promising biological activity. Specifically, its structure resembles certain bioactive molecules that have been investigated for their pharmacological effects. The 2,6-dichloro-3-fluorophenyl moiety is particularly noteworthy, as it contributes to the molecule's interactions with biological targets. This moiety has been explored in various drug candidates due to its ability to modulate enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine are being scrutinized for their potential in treating a range of diseases. The chiral center at the ethylamine group adds another layer of complexity, allowing for the synthesis of enantiomerically pure forms that may exhibit enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The combination of halogenated aromatic rings and an amine group provides multiple sites for functionalization, enabling the creation of derivatives with tailored properties. Such structural flexibility is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical molecules. Fluorine can influence both the physical properties and biological activity of a compound. In the case of (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine, the fluorine atom at the 3-position of the phenyl ring may enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation.

The dichloro substitution at the 2 and 6 positions further enhances the molecule's potential as a pharmacophore. Chlorine atoms are known to increase electron-withdrawing effects, which can modulate electronic properties and interactions with biological targets. This makes (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine a promising candidate for further investigation in drug discovery programs.

In addition to its structural features, (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine has shown promise in preclinical studies. These studies have demonstrated its potential as a lead compound for various therapeutic applications. For instance, derivatives of this molecule have been investigated for their anti-inflammatory and anticancer properties. The ability to modulate key biological pathways makes it an attractive candidate for further development.

The synthesis of (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine involves multi-step organic reactions that require careful optimization. The stereochemistry at the chiral center must be precisely controlled to ensure the desired enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of this compound more efficiently than ever before.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on innovative molecular structures. Compounds like (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine represent a significant step forward in this endeavor. Their unique structural features and potential biological activity make them valuable tools for developing next-generation therapeutics.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact with these systems in precise ways. The continued exploration of compounds like (1R)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-amine will undoubtedly lead to new insights and breakthroughs in medicine.